Cas no 1805167-83-2 (Methyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-acetate)

• Product Name: Methyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-acetate
• CAS No: 1805167-83-2
• MF: C₉H₇BrF₂N₂O₄
• MW: 325.063688516617
• CID: 4863180
• Update Time: 2025-10-29

Methyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-acetate

• Inchi： 1S/C9H7BrF2N2O4/c1-18-7(15)3-6-4(8(11)12)2-5(10)9(13-6)14(16)17/h2,8H,3H2,1H3
• InChI Key： WCWLKMHWYLMSFJ-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N=C(CC(=O)OC)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Methyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-acetate

Introduction to Methyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1805167-83-2)

Methyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-acetate, with the CAS number 1805167-83-2, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agricultural chemistry, and material science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with bromine, a nitro group, and a difluoromethyl group, along with an acetate ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug development and as an intermediate in the synthesis of advanced materials.

The synthesis of Methyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-acetate involves a series of carefully controlled reactions, including nucleophilic substitutions, oxidations, and esterifications. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound. These developments are crucial for its scalability in industrial settings.

One of the most promising applications of this compound lies in its potential as a precursor for novel pharmaceutical agents. The presence of the nitro group and bromine substituent provides opportunities for further functionalization, enabling the creation of bioactive molecules with specific pharmacological properties. Recent studies have explored its role in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Additionally, its difluoromethyl group contributes to enhanced stability and bioavailability, making it an attractive candidate for drug delivery systems.

In the realm of agricultural chemistry, Methyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-acetate has shown potential as a component in agrochemical formulations. Its ability to interact with specific biological targets makes it a viable option for developing pesticides and herbicides with reduced environmental impact. Researchers have also investigated its role in enhancing plant resistance to pathogens by modulating plant immune responses.

The physical properties of this compound are equally noteworthy. It exhibits a high degree of thermal stability, which is advantageous for processes requiring elevated temperatures. Its solubility profile in various solvents has been extensively studied, revealing optimal solubility in polar aprotic solvents such as dimethylformamide (DMF) and dichloromethane (DCM). These properties make it suitable for use in organic synthesis reactions that demand precise control over reaction conditions.

From a structural perspective, the pyridine ring serves as a rigid framework that facilitates specific molecular interactions. The nitro group introduces electron-withdrawing effects, which can influence the reactivity of adjacent substituents. The bromine atom enhances the molecule's electrophilic character, making it susceptible to nucleophilic attacks during synthetic transformations. Meanwhile, the difluoromethyl group contributes to both steric hindrance and electronic effects, further modulating the compound's reactivity.

Recent research has also focused on understanding the environmental fate and toxicity of Methyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-acetate. Studies conducted under simulated environmental conditions suggest that it undergoes gradual degradation through hydrolysis and microbial action. However, its persistence in certain ecosystems remains a topic of concern, necessitating further investigation into its long-term ecological impact.

In conclusion, Methyl 3-bromo-5-(difluoromethyl)-2-nitropyridine-6-acetate (CAS No. 1805167-83-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups position it as a valuable tool in drug discovery, agrochemical development, and material synthesis. Continued research into its properties and applications will undoubtedly unlock new possibilities for harnessing its potential in addressing pressing global challenges.